Cas no 955306-42-0 (4-1-(3,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine)

• Product Name: 4-1-(3,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine
• CAS No: 955306-42-0
• MF: C₁₇H₁₉N₅O
• MW: 309.365662813187
• CID: 5915535
• PubChem ID: 17017644
• Update Time: 2025-06-10

4-1-(3,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 1-(3,5-dimethylphenyl)-4-(4-morpholinyl)-
• 4-(1-(3,5-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)morpholine
• CCG-343044
• 955306-42-0
• 4-[1-(3,5-dimethylphenyl)pyrazolo[4,5-e]pyrimidin-4-yl]morpholine
• BRD-K58366589-001-01-8
• F2201-0051
• AKOS002328035
• 4-[1-(3,5-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]morpholine
• HMS3535J06
• 4-1-(3,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine

• Inchi： 1S/C17H19N5O/c1-12-7-13(2)9-14(8-12)22-17-15(10-20-22)16(18-11-19-17)21-3-5-23-6-4-21/h7-11H,3-6H2,1-2H3
• InChI Key： TURGQQWEJKYBHC-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCOCC2)=C2C=NN(C3=CC(C)=CC(C)=C3)C2=N1

Computed Properties

• Exact Mass: 309.15896025g/mol
• Monoisotopic Mass: 309.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 469.1±45.0 °C(Predicted)
• pka: 4.53±0.30(Predicted)

Additional information on 4-1-(3,5-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylmorpholine

4-(1-(3,5-Dimethylphenyl)-1H-Pyrazolo[3,4-d]Pyrimidin-4-yl)Morpholine: A Comprehensive Overview

4-(1-(3,5-Dimethylphenyl)-1H-Pyrazolo[3,4-d]Pyrimidin-4-yl)Morpholine, identified by the CAS Registry Number 955306-42-0, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural features and diverse biological activities. The molecule combines a morpholine ring system with a pyrazolo[3,4-d]pyrimidine moiety, which is further substituted with a 3,5-dimethylphenyl group. This combination imparts the compound with distinctive chemical properties and functional groups that make it a subject of interest in contemporary scientific studies.

The structural complexity of this compound is evident from its molecular formula and weight. The presence of the morpholine ring introduces hydrophilic properties, while the pyrazolo[3,4-d]pyrimidine moiety contributes to the compound's aromaticity and potential for hydrogen bonding. The substitution pattern on the phenyl ring (specifically at positions 3 and 5) with methyl groups further enhances the molecule's stability and bioavailability. These characteristics make it a promising candidate for drug design and development.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of this compound. One such method involves a multi-step approach that includes nucleophilic aromatic substitution, followed by cyclization to form the pyrazolo[3,4-d]pyrimidine ring system. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields, making this compound more accessible for large-scale production.

The biological activity of 4-(1-(3,5-Dimethylphenyl)-1H-Pyrazolo[3,4-d]Pyrimidin-4-yl)Morpholine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anticancer agent due to its ability to inhibit key enzymes involved in cell proliferation and apoptosis. Additionally, this compound has shown promising results in antiviral assays, particularly against enveloped viruses such as herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Its mechanism of action involves interference with viral entry into host cells by targeting specific glycoproteins on the viral envelope.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in both in vitro and in vivo models. Its lipophilic nature allows for efficient crossing of biological membranes, while its hydrophilic moieties ensure adequate solubility in aqueous media. These properties are crucial for its potential use as an orally administered drug.

Recent studies have also explored the use of this compound in materials science applications. Its ability to form stable coordination complexes with metal ions has led to its investigation as a potential ligand in catalytic systems. Researchers have reported enhanced catalytic activity in reactions involving transition metals such as palladium and platinum when this compound is used as a ligand.

The environmental impact of 4-(1-(3,5-Dimethylphenyl)-1H-Pyrazolo[3,4-d]Pyrimidin-4-yl)Morpholine has also been a topic of interest among scientists. Studies conducted under simulated environmental conditions suggest that the compound undergoes rapid degradation under UV light exposure, reducing its persistence in natural ecosystems. This attribute is particularly important for ensuring the sustainability of chemical products.

In conclusion, 4-(1-(3,5-Dimethylphenyl)-1H-Pyrazolo[3,4-d]Pyrimidin-4-yl)Morpholine (CAS No: 955306-42-0) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure endows it with properties that make it suitable for drug development, catalysis, and environmental chemistry. As research continues to uncover new insights into its functionality and utility, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.